Cas no 19006-59-8 (1,1,3-Triethylurea)

• Product Name: 1,1,3-Triethylurea
• CAS No: 19006-59-8
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• MDL: MFCD01675726
• CID: 1384392
• PubChem ID: 29376
• Update Time: 2025-04-23

1,1,3-Triethylurea Chemical and Physical Properties

Names and Identifiers

• 1,1,3-triethylurea
• urea, N,N,N'-triethyl-
• N,N,N'-Triethylurea
• UREA, 1,1,3-TRIETHYL-
• Urea, triethyl-
• 1,1,3-Triaethylharnstoff
• 1,1,3-Triaethylharnstoff [German]
• Triethylurea
• Triathylharnstoff
• HJKYLTYAGGYRAZ-UHFFFAOYSA-N
• AS-57636
• AKOS006221666
• 1,3,3-triethylurea
• SCHEMBL3777622
• BRN 1755154
• 19006-59-8
• SCHEMBL969221
• Urea,triethyl
• DTXSID20172470
• A10889
• 1,1,3-Triethylurea

• MDL： MFCD01675726
• Inchi： 1S/C7H16N2O/c1-4-8-7(10)9(5-2)6-3/h4-6H2,1-3H3,(H,8,10)
• InChI Key： HJKYLTYAGGYRAZ-UHFFFAOYSA-N
• SMILES： O=C(NCC)N(CC)CC
• BRN： 1755154

Computed Properties

• Exact Mass: 144.12638
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• XLogP3: 0.7

Experimental Properties

• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas

Additional information on 1,1,3-Triethylurea

1,1,3-Triethylurea: A Comprehensive Overview

1,1,3-Triethylurea (CAS No. 19006-59-8) is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as N,N-diethyl-N'-triethylurea, belongs to the class of ureas and is characterized by its unique chemical structure and properties. Recent advancements in chemical synthesis and material science have further highlighted its potential in diverse fields such as pharmaceuticals, agrochemicals, and specialty chemicals.

The molecular structure of 1,1,3-Triethylurea consists of a central urea group (CONH) with two ethyl groups attached to the nitrogen atoms. This specific arrangement imparts the compound with distinct physical and chemical properties. For instance, its solubility in organic solvents makes it an ideal candidate for various synthetic reactions. Moreover, the steric hindrance introduced by the ethyl groups enhances its stability under certain reaction conditions.

Recent studies have explored the role of 1,1,3-Triethylurea in catalytic processes. Researchers have found that this compound can act as an effective ligand in transition metal-catalyzed reactions. For example, in the field of organometallic chemistry, N,N-diethyl-N'-triethylurea has been employed as a stabilizing agent for metal complexes. This application is particularly promising for asymmetric catalysis, where precise control over reaction pathways is crucial.

In the pharmaceutical industry, 1,1,3-Triethylurea has been investigated as a potential building block for drug development. Its ability to form stable amide bonds makes it a valuable intermediate in the synthesis of bioactive molecules. Recent research has focused on its use in creating peptide analogs and other bio-inspired compounds with therapeutic potential.

Another emerging application of N,N-diethyl-N'-triethylurea lies in agrochemicals. Its ability to interact with plant hormones has led to its exploration as a component in growth regulators. Field trials have demonstrated that formulations containing this compound can enhance crop yields under stress conditions such as drought or high salinity.

The synthesis of 1,1,3-Triethylurea typically involves the reaction of ethylamine with an appropriate carbonyl compound under controlled conditions. Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for its production. For instance, solvent-free reactions and catalytic systems are being increasingly adopted to minimize waste and reduce energy consumption.

In terms of physical properties, N,N-diethyl-N'-triethylurea exhibits a melting point of approximately 78°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and diethyl ether. These characteristics make it suitable for use in various extraction and purification processes.

From a safety standpoint, N,N-diethyl-N'-triethylurea is generally considered non-toxic under normal handling conditions. However, like all chemicals, it should be stored and handled according to standard laboratory protocols to ensure safety and prevent unintended exposure.

Looking ahead, the versatility of N,N-diethyl-N'-triethylurea positions it as a key compound for future innovations across multiple industries. Its role in catalysis, drug discovery, and agrochemicals underscores its importance as a multifunctional building block in modern chemistry.